5-Bromo-2-(4-{[(6-methylpyridazin-3-yl)oxy]methyl}piperidin-1-yl)pyrimidine

Specification

• CAS No.: 2320889-24-3
• Molecular Formula: C15H18BrN5O
• Molecular Weight: 364.247
• IUPAC Name: 3-[[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methoxy]-6-methylpyridazine
• Standard InChI: InChI=1S/C15H18BrN5O/c1-11-2-3-14(20-19-11)22-10-12-4-6-21(7-5-12)15-17-8-13(16)9-18-15/h2-3,8-9,12H,4-7,10H2,1H3
• Standard InChI Key: MKWVVLQUUWMNTR-UHFFFAOYSA-N
• SMILES: CC1=NN=C(C=C1)OCC2CCN(CC2)C3=NC=C(C=N3)Br

Introduction

Related Compounds and Synthesis Methods

While specific information on 5-Bromo-2-(4-{[(6-methylpyridazin-3-yl)oxy]methyl}piperidin-1-yl)pyrimidine is scarce, related compounds can provide insights into potential synthesis routes and properties.

• 5-Bromo-2-methylpyridin-3-amine (CID 21964096) is a simpler pyridine derivative that has been used in Suzuki cross-coupling reactions to synthesize novel pyridine-based compounds. This suggests that similar cross-coupling reactions could be employed in the synthesis of more complex heterocyclic compounds.

• 6-Bromo-4-methylpyridin-3-amine (CAS No. 156118-16-0) is another related compound, highlighting the versatility of brominated pyridines in organic synthesis.

Potential Applications

Heterocyclic compounds like 5-Bromo-2-(4-{[(6-methylpyridazin-3-yl)oxy]methyl}piperidin-1-yl)pyrimidine often exhibit biological activity and are explored in pharmaceutical and agricultural applications. For instance, nitrogenous heterocycles have been investigated as pesticides.

Research Findings and Data

Compound	Molecular Formula	Potential Applications
5-Bromo-2-methylpyridin-3-amine	C6H7BrN2	Pharmaceutical intermediates
6-Bromo-4-methylpyridin-3-amine	C6H7BrN2	Pharmaceutical intermediates
Nitrogenous Heterocycles	Variable	Pesticides, pharmaceuticals